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Compound of Interest

Compound Name: CBD3063

Cat. No.: B15619292 Get Quote

For researchers, scientists, and drug development professionals utilizing CBD3063, a selective

modulator of the collapsin response mediator protein 2 (CRMP2), adherence to proper disposal

procedures is crucial for maintaining laboratory safety and environmental compliance.[1][2]

While CBD3063 is classified as a non-hazardous substance, responsible management of its

waste stream is a fundamental aspect of good laboratory practice.[3]

This guide provides essential, step-by-step information for the proper disposal of CBD3063 in a

laboratory setting, ensuring the safety of personnel and minimizing environmental impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. It is advisable to

handle CBD3063 in a well-ventilated area and avoid the formation of dust and aerosols.[3] In

case of eye or skin contact, flush the affected area with copious amounts of water.[3]

Disposal of Unused or Waste CBD3063
As a non-hazardous chemical, the disposal of CBD3063 is more straightforward than that of

hazardous materials. However, it is imperative to consult and follow your institution's specific

waste management guidelines and any local regulations.

Solid Waste:
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Segregation: Collect solid CBD3063 waste, including expired product or contaminated

materials, in a designated, clearly labeled container for non-hazardous chemical waste. Do

not mix with hazardous waste streams.

Container: Use a well-sealed, chemically compatible container for collection.

Disposal: Dispose of the container in the regular laboratory trash, provided your institution's

guidelines permit this for non-hazardous chemical solids.

Liquid Waste (Solutions):

For solutions containing CBD3063, the disposal method depends on the solvent used.

Aqueous Solutions: If CBD3063 is dissolved in water or other non-hazardous aqueous

solutions, it can typically be disposed of down the sanitary sewer with a copious amount of

running water. This helps to dilute the substance to negligible concentrations. Always confirm

that this practice is permitted by your local wastewater authority and institutional policies.

Solvent-Based Solutions: If CBD3063 is dissolved in a hazardous solvent (e.g., DMSO), the

entire solution must be treated as hazardous waste. Collect the solution in a designated,

properly labeled hazardous waste container for organic solvents. This waste must be

disposed of through your institution's hazardous waste management program.

Disposal of Empty Containers
Empty containers that previously held CBD3063 should be managed as follows:

Decontamination: Rinse the empty container thoroughly with a suitable solvent (e.g., water

for aqueous solutions, or an appropriate solvent for other solutions).

Label Removal: Deface or remove all labels from the container to prevent misidentification.

Disposal: The clean, unlabeled container can typically be disposed of in the regular

laboratory recycling or trash, in accordance with your institution's procedures for non-

hazardous lab glass or plastic.

Quantitative Data Summary
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Parameter Value Source

Chemical Formula C16H25N5O2 [2][4]

Molecular Weight 319.41 g/mol [2][4]

Hazard Classification
Not a hazardous substance or

mixture
[3]

Experimental Protocols
While no specific experimental protocols for the disposal of CBD3063 exist due to its non-

hazardous nature, the general protocol for disposing of non-hazardous laboratory chemicals

should be followed. This involves waste characterization, segregation, and disposal in

accordance with institutional and local guidelines.

CBD3063 Disposal Workflow
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Caption: Workflow for the proper disposal of CBD3063 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15619292?utm_src=pdf-body-img
https://www.benchchem.com/product/b15619292?utm_src=pdf-body
https://www.benchchem.com/product/b15619292?utm_src=pdf-custom-synthesis
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15619292#cbd3063-proper-disposal-procedures
https://www.benchchem.com/product/b15619292#cbd3063-proper-disposal-procedures
https://www.benchchem.com/product/b15619292#cbd3063-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15619292?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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